N-(3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl)-5-methylisoxazole-3-carboxamide

• IUPAC Name: N-[3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl]-5-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C14H18N2O4/c1-8-6-11(10(3)19-8)13(17)4-5-15-14(18)12-7-9(2)20-16-12/h6-7,13,17H,4-5H2,1-3H3,(H,15,18)
• InChI Key: CMYDWNNGRNFVOC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(CCNC(=O)C2=NOC(=C2)C)O
• Molecular Formula: C14H18N2O4
• Molecular Weight: 278.30 g/mol
• CAS No.: 1421484-81-2

Description

N-(3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl)-5-methylisoxazole-3-carboxamide is a useful research compound. Its molecular formula is C14H18N2O4 and its molecular weight is 278.308. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Novel Heterocyclic Compounds Synthesis

Research has been conducted on the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone, exhibiting anti-inflammatory and analgesic activities. These compounds involve complex heterocyclic structures that share some similarities with the chemical of interest, suggesting potential for medicinal chemistry applications (Abu‐Hashem et al., 2020).

Antiprotozoal Agents

A study on novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines as antiprotozoal agents introduces a synthetic approach involving furanyl compounds, highlighting their significant biological activity against protozoal infections (Ismail et al., 2004).

Insecticidal Activity

Research into 3-(arylthiomethyl)isoxazole-4,5-dicarboxamides explores their chemoselective nucleophilic chemistry and insecticidal activity, indicating the role of isoxazole derivatives in developing agricultural chemicals (Yu et al., 2009).

Food and Organism Chemistry

A detailed study on methylglyoxal in food and organisms examines its formation, presence in various foodstuffs, and biological significance, which may offer insights into food chemistry and the study of bioactive compounds (Nemet et al., 2006).